Cas no 1016491-13-6 (1-(2-chloro-6-fluorobenzoyl)piperazine)

• Product Name: 1-(2-chloro-6-fluorobenzoyl)piperazine
• CAS No: 1016491-13-6
• MF: C₁₁H₁₂ClFN₂O
• MW: 242.677185058594
• CID: 4566758
• Update Time: 2022-09-22

1-(2-chloro-6-fluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluorobenzoyl)piperazine
• Methanone, (2-chloro-6-fluorophenyl)-1-piperazinyl-
• 1-(2-chloro-6-fluorobenzoyl)piperazine

• Inchi： 1S/C11H12ClFN2O/c12-8-2-1-3-9(13)10(8)11(16)15-6-4-14-5-7-15/h1-3,14H,4-7H2
• InChI Key： MMVJFVUMQOZFQB-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC=C1Cl)(N1CCNCC1)=O

Computed Properties

• Exact Mass: 242.062219g/mol
• Monoisotopic Mass: 242.062219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.68g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives